Cas no 1795452-92-4 (3-(Trifluoromethyl)azetidin-3-ol; trifluoroacetic acid)

• Product Name: 3-(Trifluoromethyl)azetidin-3-ol; trifluoroacetic acid
• CAS No: 1795452-92-4
• MF: C₆H₇F₆NO₃
• MW: 255.115103006363
• CID: 5823097
• PubChem ID: 165708392
• Update Time: 2025-06-15

3-(Trifluoromethyl)azetidin-3-ol; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)azetidin-3-ol; trifluoroacetic acid
• 1795452-92-4
• EN300-37156382
• 3-(Trifluoromethyl)azetidin-3-ol; trifluoroacetic acid

• Inchi： 1S/C4H6F3NO.C2HF3O2/c5-4(6,7)3(9)1-8-2-3;3-2(4,5)1(6)7/h8-9H,1-2H2;(H,6,7)
• InChI Key： XUEBLNFSVGWXKX-UHFFFAOYSA-N
• SMILES： FC(C1(CNC1)O)(F)F.FC(C(=O)O)(F)F

Computed Properties

• Exact Mass: 255.03301206g/mol
• Monoisotopic Mass: 255.03301206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.6Ų

Additional information on 3-(Trifluoromethyl)azetidin-3-ol; trifluoroacetic acid

Recent Advances in the Application of 3-(Trifluoromethyl)azetidin-3-ol; trifluoroacetic acid (CAS: 1795452-92-4) in Chemical Biology and Pharmaceutical Research

The compound 3-(Trifluoromethyl)azetidin-3-ol, often associated with trifluoroacetic acid (TFA) as a salt or co-formulant (CAS: 1795452-92-4), has emerged as a pivotal scaffold in medicinal chemistry due to its unique structural and electronic properties. Recent studies highlight its role as a versatile building block for drug discovery, particularly in the development of protease inhibitors, kinase modulators, and GPCR-targeted therapeutics. The trifluoromethyl group enhances metabolic stability and membrane permeability, while the azetidine ring confers conformational rigidity, making this compound a valuable asset in lead optimization.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-(Trifluoromethyl)azetidin-3-ol derivatives as selective inhibitors of SARS-CoV-2 main protease (M^pro). The research team utilized crystallography and molecular dynamics simulations to elucidate binding modes, revealing that the trifluoromethyl group forms critical hydrophobic interactions with the S4 subsite of M^pro. Notably, derivative compounds showed nanomolar inhibitory activity (IC₅₀ = 12–45 nM) and improved oral bioavailability in rodent models, positioning them as promising candidates for further preclinical development.

In oncology applications, a Nature Communications paper (2024) reported the use of 1795452-92-4-based PROTACs (Proteolysis-Targeting Chimeras) targeting Bruton’s tyrosine kinase (BTK). The bifunctional molecules incorporated 3-(Trifluoromethyl)azetidin-3-ol as a linker, leveraging its polarity to enhance solubility and its rigid geometry to optimize E3 ligase engagement. In vitro assays showed >90% degradation of BTK at 100 nM concentrations, with significant tumor growth inhibition in xenograft models (p < 0.001 vs. controls).

Process chemistry advancements have also been achieved, as detailed in Organic Process Research & Development (2023). A novel continuous-flow synthesis of 1795452-92-4 was developed using heterogeneous catalysis, achieving 92% yield with >99.5% purity while reducing TFA usage by 70% compared to batch processes. This green chemistry approach aligns with industry sustainability goals and has been scaled to kilogram-level production by several CDMOs.

Ongoing clinical trials (Phase I/II) are evaluating 3-(Trifluoromethyl)azetidin-3-ol-containing small molecules for neurodegenerative diseases, where the scaffold’s ability to cross the blood-brain barrier is being exploited. Preliminary data presented at the 2024 ACS Spring Meeting showed cerebrospinal fluid concentrations exceeding IC₉₀ values for tau aggregation inhibition, with favorable safety profiles in healthy volunteers.

These collective findings underscore the growing importance of 1795452-92-4-derived compounds in addressing unmet medical needs. Future research directions include exploring enantioselective syntheses of the scaffold and its application in mRNA delivery systems, where its pH-responsive properties may enable endosomal escape enhancement.